5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine
Overview
Description
5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine is an organic compound with the molecular formula C11H11BrN2S and a molecular weight of 283.19 g/mol . This compound is characterized by a thiazole ring substituted with a bromine atom and a dimethylphenyl group. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine typically involves the reaction of 2,5-dimethylphenylamine with bromine and thiazole-2-amine under controlled conditions . The reaction is carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product .
Chemical Reactions Analysis
5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation Reactions: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.
Reduction Reactions: Reduction of the thiazole ring can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.
Scientific Research Applications
5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine has several scientific research applications:
Mechanism of Action
The mechanism of action of 5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine involves its interaction with specific molecular targets and pathways. The thiazole ring can bind to DNA and proteins, affecting their function and leading to various biological effects . For example, it can inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death in cancer cells .
Comparison with Similar Compounds
Similar compounds to 5-Bromo-4-(2,5-dimethylphenyl)thiazol-2-amine include:
2-Amino-5-bromo-4-methylthiazole: This compound has a similar thiazole ring structure but with different substituents.
4-(5-Bromo-2-methoxyphenyl)thiazol-2-amine: This compound has a methoxy group instead of dimethyl groups on the phenyl ring.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .
Properties
Molecular Formula |
C11H11BrN2S |
|---|---|
Molecular Weight |
283.19 g/mol |
IUPAC Name |
5-bromo-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine |
InChI |
InChI=1S/C11H11BrN2S/c1-6-3-4-7(2)8(5-6)9-10(12)15-11(13)14-9/h3-5H,1-2H3,(H2,13,14) |
InChI Key |
PTISVONDFMGSIZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=C(SC(=N2)N)Br |
Origin of Product |
United States |
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